Cas no 204255-09-4 (1-Cyclohexene-1-carboxylic acid,4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, ethyl ester,monohydrochloride, (3R,4R,5S)-)

• Product Name: 1-Cyclohexene-1-carboxylic acid,4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, ethyl ester,monohydrochloride, (3R,4R,5S)-
• CAS No: 204255-09-4
• MF: C₁₆H₂₉ClN₂O₄
• MW: 348.865463972092
• CID: 841642
• PubChem ID: 9928295
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylic acid,4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, ethyl ester,monohydrochloride, (3R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, ethyl ester, monohydrochloride, (3R,4R,5S)-
• 1-Cyclohexene-1-carboxylic acid,4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, ethyl ester,monohydrochloride, (3R,4R,5S)-
• ethyl (3R,5S)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylate,hydrochloride
• OSELTAMIVIR HCL
• OSELTAMIVIR MONO HYDROCHLORIDE

• Inchi： 1S/C16H28N2O4.ClH/c1-5-12(6-2)22-14-9-11(16(20)21-7-3)8-13(17)15(14)18-10(4)19;/h9,12-15H,5-8,17H2,1-4H3,(H,18,19);1H/t13-,14+,15+;/m0./s1
• InChI Key： OHEGLAHLLCJYPX-ONAKXNSWSA-N
• SMILES： Cl.O(C(CC)CC)[C@@H]1C=C(C(=O)OCC)C[C@@H]([C@H]1NC(C)=O)N

Computed Properties

• Exact Mass: 348.18200
• Monoisotopic Mass: 348.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.65000
• LogP: 3.17860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives